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Introduction
The Ristocetin Cofactor (VWF:RCo) assay is a fundamental laboratory test for the functional

assessment of von Willebrand Factor (VWF).[1] VWF is a critical multimeric glycoprotein in

hemostasis, mediating platelet adhesion to sites of vascular injury and acting as a carrier for

Factor VIII in circulation.[1] This assay quantifies the in vitro activity of VWF by measuring its

ability to agglutinate platelets in the presence of the antibiotic ristocetin.[2] Ristocetin induces a

conformational change in VWF, allowing it to bind to the platelet glycoprotein Ib (GPIb)

receptor, leading to platelet agglutination.[3] The rate of agglutination is proportional to the

functional activity of VWF in the plasma sample.[2]

The VWF:RCo assay is essential for the diagnosis and subtyping of von Willebrand Disease

(VWD), the most common inherited bleeding disorder, which is characterized by a quantitative

or qualitative defect in VWF.[1] A decreased VWF:RCo level is a key indicator of impaired VWF

function.[1] This application note provides a detailed protocol for the VWF:RCo assay using the

platelet aggregation method, along with guidance on data interpretation and quality control.
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Principle of the Assay
The VWF:RCo assay is a turbidimetric method that measures the rate of platelet agglutination

in response to ristocetin. Patient platelet-poor plasma, containing VWF, is mixed with a

standardized suspension of formalin-fixed platelets and ristocetin. The VWF in the patient's

plasma binds to the GPIb receptors on the fixed platelets, causing them to agglutinate. This

agglutination increases light transmission through the sample, which is measured by a platelet

aggregometer. The rate of change in light transmission is proportional to the VWF activity in the

sample. A standard curve is generated using a reference plasma with a known VWF:RCo

concentration, and the VWF activity of patient and control samples is interpolated from this

curve.[4]

Materials and Reagents
Reagent Preparation
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Reagent Preparation Instructions Storage and Stability

Lyophilized Platelets

Reconstitute a vial with 6 mL of

Tris Buffered Saline. Let stand

for 30 minutes before use,

mixing by gentle inversion.[5]

Store lyophilized platelets at 2-

8°C. Reconstituted platelets

are stable for 30 days at 2-

8°C.[5]

Ristocetin

Reconstitute a 7.5 mg vial with

0.75 mL of distilled water to

achieve a stock concentration

of 10 mg/mL. Let stand at

room temperature for 30

minutes with occasional

swirling. Do not shake.[5] The

final concentration in the assay

is typically 1 mg/mL.

Store lyophilized reagent at 2-

8°C.[5]

von Willebrand Reference

Plasma, Normal

Reconstitute with 1.0 mL of

distilled water. Let stand for 20

minutes at room temperature

with occasional swirling.[5]

Store lyophilized plasma at 2-

8°C.[5]

Tris Buffered Saline (TBS)

Use as provided for the

reconstitution of lyophilized

platelets.

Store at 2-8°C.[5]

Control Plasmas (Normal and

Abnormal)

Reconstitute according to the

manufacturer's instructions.

Store as recommended by the

manufacturer.

Experimental Protocol
Specimen Collection and Handling

Specimen: Collect whole blood in a tube containing 3.2% buffered sodium citrate

anticoagulant.[5]

Collection: Use a clean venipuncture technique, ensuring a 9:1 blood-to-anticoagulant ratio.

Mix the sample immediately by gentle inversion.[5]
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Processing: Centrifuge the specimen at 1000-2400 g for 15 minutes to obtain platelet-poor

plasma (PPP).[5]

Storage: Test the plasma within 2 hours of collection. If testing is delayed, store the plasma

frozen at -20°C for up to two weeks or at -70°C for up to six months. Thaw just prior to use.

[5]

Standard Curve Preparation
Prepare serial dilutions of the reconstituted Normal Reference Plasma using Tris Buffered

Saline (TBS) as outlined in the table below.[5]

Tube Label
Reconstituted
Reference Plasma

TBS
Final VWF:RCo
Activity (%)

100% 0.2 mL 0.0 mL 100%

50%
0.2 mL of 100%

dilution
0.2 mL 50%

25% 0.2 mL of 50% dilution 0.2 mL 25%

Assay Procedure (Platelet Aggregometer)
Instrument Warm-up: Ensure the platelet aggregometer is warmed up to 37°C.

Baseline Setting:

Add 0.4 mL of reconstituted platelets to a pre-warmed aggregometer cuvette containing a

stir bar.[5]

Add 0.05 mL of Ristocetin to the cuvette and swirl to mix.[5]

Place the cuvette in the aggregometer and incubate for at least two minutes.[5]

Set the 0% and 100% baselines according to the instrument's instructions.[5]

Sample Testing:
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For each standard, control, and patient sample, add 0.4 mL of reconstituted platelets to a

pre-warmed cuvette with a stir bar.

Add 0.05 mL of Ristocetin to the cuvette.

Place the cuvette in the aggregometer's incubation well.

Add 0.05 mL of the respective standard, control, or patient plasma dilution to the cuvette.

[5]

Move the cuvette to the testing well to start the aggregation reading.

Record the aggregation pattern until the reaction is complete (typically for a fixed time,

e.g., 5 minutes). The aggregometer software will calculate the maximum rate of

aggregation (slope).

Experimental Workflow
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Preparation Assay Execution

Data Analysis

Reconstitute Platelets,
Ristocetin, and Plasmas

Add Platelets, Ristocetin,
and Plasma (Standard/Control/Patient)

to Cuvette

Prepare Platelet-Poor
Plasma (PPP) from Patient Blood

Prepare Serial Dilutions
of Normal Reference Plasma

Set 0% and 100% Baseline
on Aggregometer

Incubate at 37°C

Measure Platelet Aggregation
(Light Transmission)

Plot Standard Curve
(% Aggregation vs. VWF:RCo Activity)

Interpolate Patient and Control
VWF:RCo Activity from Standard Curve

Report Results in IU/dL or %

Click to download full resolution via product page

Caption: Workflow of the Ristocetin A Cofactor Assay.

Data Presentation and Interpretation
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Quality Control
Run normal and abnormal control plasmas with each batch of patient samples.

The results for the controls must fall within the established acceptable ranges for the assay

to be considered valid.

Calculation of Results
Plot the maximum aggregation rate (slope) for each standard dilution against its

corresponding VWF:RCo activity (%) to generate a standard curve.

Determine the VWF:RCo activity of the patient and control samples by interpolating their

maximum aggregation rates from the standard curve.

Multiply the interpolated value by any dilution factor used for the patient sample.

Interpretation of Results
The VWF:RCo activity is typically reported in International Units per deciliter (IU/dL) or as a

percentage of normal activity.

VWF:RCo Level Interpretation

Normal Range
50-150 IU/dL (may vary by laboratory and

patient blood type)[1]

Decreased

Suggests either a quantitative deficiency (Type

1 or 3 VWD) or a qualitative defect (Type 2

VWD) in von Willebrand Factor.[1] A level below

30 IU/dL is considered a definitive diagnosis of

VWD.[1]

Borderline

Levels between 30-50 IU/dL may be indicative

of mild VWD and may require repeat testing or

further investigation.[1]

VWF:RCo to VWF:Ag Ratio
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For a more definitive diagnosis and subtyping of VWD, the VWF:RCo activity should be

compared to the von Willebrand Factor Antigen (VWF:Ag) level, which measures the total

amount of VWF protein.

VWF:RCo/VWF:Ag Ratio Associated VWD Type Interpretation

> 0.7 Type 1 VWD

Indicates a proportional

decrease in both VWF protein

and function.[1]

< 0.7 Type 2 VWD (e.g., 2A, 2B)

Suggests a qualitative defect

where the VWF protein is

present but dysfunctional.[1]

Signaling Pathway and Logical Relationships
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Caption: Mechanism of Ristocetin-Induced Platelet Agglutination.

Alternative Methodologies
While the platelet aggregation-based VWF:RCo assay is considered the gold standard, several

alternative methods have been developed to improve automation, precision, and sensitivity.[6]

These include:

Latex Immunoassay (LIA): Utilizes latex particles coated with a monoclonal antibody against

the GPIb-binding site of VWF. The degree of agglutination is measured turbidimetrically.
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Enzyme-Linked Immunosorbent Assay (ELISA): Microtiter plates are coated with a

recombinant GPIb fragment. VWF from the sample binds to the immobilized GPIb in the

presence of ristocetin, and the bound VWF is detected with a labeled antibody.[7]

Chemiluminescence Immunoassay (CLIA): A newer automated method with excellent

performance characteristics for measuring VWF activity.[6][8]

Flow Cytometry: Can also be used to measure VWF:RCo activity.[7]

These automated methods offer advantages in terms of reduced hands-on time and improved

reproducibility.[6]

Conclusion
The Ristocetin A cofactor assay is a crucial diagnostic tool for the evaluation of von Willebrand

Factor function. The traditional platelet aggregometry method, while technically demanding,

provides a direct functional assessment of VWF. Careful adherence to the detailed protocol,

including proper specimen handling, reagent preparation, and quality control, is essential for

obtaining accurate and reliable results. The interpretation of VWF:RCo activity, particularly in

conjunction with VWF:Ag levels, allows for the precise diagnosis and classification of von

Willebrand Disease, guiding appropriate clinical management for affected individuals. The

emergence of automated methods offers promising alternatives to the traditional assay, with

the potential for improved standardization and efficiency in the clinical laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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